Cas no 1261869-77-5 (6-Naphthol-2-carbonyl chloride)

• Product Name: 6-Naphthol-2-carbonyl chloride
• CAS No: 1261869-77-5
• MF: C₁₁H₇ClO₂
• MW: 206.62508225441
• CID: 4935302
• Update Time: 2025-10-28

6-Naphthol-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Naphthol-2-carbonyl chloride

• Inchi： 1S/C11H7ClO2/c12-11(14)8-5-1-3-7-4-2-6-9(13)10(7)8/h1-6,13H
• InChI Key： PLOHFAGKUZNJOQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=C2C=CC=C(C2=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Additional information on 6-Naphthol-2-carbonyl chloride

Professional Introduction to Compound with CAS No. 1261869-77-5 and Product Name: 6-Naphthol-2-carbonyl chloride

The compound with the CAS number 1261869-77-5 is identified as 6-Naphthol-2-carbonyl chloride, a significant intermediate in organic synthesis and pharmaceutical chemistry. This compound, characterized by its naphthol core and carbonyl chloride functional group, has garnered attention due to its versatile applications in the development of fine chemicals and biologically active molecules.

6-Naphthol-2-carbonyl chloride is a derivative of naphthol, specifically the 2-hydroxynaphthalene derivative, where the hydroxyl group is converted into a highly reactive carbonyl chloride group. This transformation enhances the electrophilic nature of the molecule, making it a valuable reagent in various synthetic pathways. The reactivity of the carbonyl chloride group allows for facile coupling reactions with nucleophiles, including amines and alcohols, facilitating the formation of amides and esters, respectively.

In recent years, the pharmaceutical industry has increasingly utilized 6-Naphthol-2-carbonyl chloride as a key intermediate in the synthesis of novel therapeutic agents. Its structural motif, which incorporates both aromatic and heteroaromatic rings, makes it a promising candidate for designing molecules with enhanced binding affinity to biological targets. For instance, researchers have explored its use in developing inhibitors targeting enzymes involved in inflammatory pathways. The naphthol moiety, known for its stability and hydrophobicity, provides a suitable scaffold for drug design, while the carbonyl chloride group enables further functionalization to tailor specific pharmacological properties.

One of the most notable applications of 6-Naphthol-2-carbonyl chloride is in the synthesis of heterocyclic compounds, which are prevalent in many bioactive molecules. The compound serves as a precursor for constructing complex cyclic structures through cyclization reactions. These heterocycles have been investigated for their potential antimicrobial, antiviral, and anticancer properties. The versatility of 6-Naphthol-2-carbonyl chloride in these transformations underscores its importance as a building block in medicinal chemistry.

The industrial production of 6-Naphthol-2-carbonyl chloride involves precise synthetic methodologies to ensure high yield and purity. Common synthetic routes include chlorination of 2-hydroxynaphthalene using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). These processes require careful optimization to minimize side reactions and byproduct formation. Advances in catalytic systems have further refined these synthetic pathways, improving efficiency and reducing environmental impact.

Recent studies have highlighted the role of 6-Naphthol-2-carbonyl chloride in green chemistry initiatives. Researchers have developed solvent-free reactions and catalytic systems that enhance the sustainability of its production. Additionally, novel purification techniques have been implemented to recover unreacted starting materials and reduce waste generation. These innovations align with global efforts to promote sustainable chemical manufacturing practices.

The application of computational chemistry has also contributed to the understanding of 6-Naphthol-2-carbonyl chloride's reactivity and mechanistic pathways. Molecular modeling studies have provided insights into how this compound interacts with biological targets at an atomic level. This information is crucial for designing more effective drugs with improved pharmacokinetic profiles. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

In conclusion, 6-Naphthol-2-carbonyl chloride (CAS No. 1261869-77-5) is a multifaceted compound with broad applications in pharmaceutical synthesis and organic chemistry. Its unique structural features make it an invaluable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic methodologies and applications, this compound will remain a cornerstone in medicinal chemistry innovation.